Cas no 1437794-65-4 (Methyl 5-bromo-2-(cyanomethyl)benzoate)
1437794-65-4 structure
Product Name:Methyl 5-bromo-2-(cyanomethyl)benzoate
CAS No:1437794-65-4
MF:C10H8BrNO2
MW:254.080021858215
CID:2604553
Update Time:2023-08-07
Methyl 5-bromo-2-(cyanomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-bromo-2-(cyanomethyl)benzoate
- V3281
- Methyl 5-bromo-2-(cyanomethyl)benzoate
-
- Inchi: 1S/C10H8BrNO2/c1-14-10(13)9-6-8(11)3-2-7(9)4-5-12/h2-3,6H,4H2,1H3
- InChI Key: DOONJSGQWUACSJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(CC#N)=C(C(=O)OC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 258
- Topological Polar Surface Area: 50.1
Methyl 5-bromo-2-(cyanomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M296193-25mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 25mg |
$121.00 | 2023-05-18 | ||
| TRC | M296193-50mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 50mg |
$190.00 | 2023-05-18 | ||
| TRC | M296193-100mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 100mg |
$293.00 | 2023-05-18 | ||
| TRC | M296193-250mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 250mg |
$523.00 | 2023-05-18 | ||
| A2B Chem LLC | AF00705-250mg |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 98% | 250mg |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AF00705-1g |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 98% | 1g |
$662.00 | 2024-04-20 | |
| Crysdot LLC | CD12143512-1g |
Methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 95+% | 1g |
$564 | 2024-07-23 | |
| 1PlusChem | 1P00AQYP-250mg |
methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 98% | 250mg |
$283.00 | 2025-02-25 | |
| 1PlusChem | 1P00AQYP-1g |
methyl 5-bromo-2-(cyanomethyl)benzoate |
1437794-65-4 | 98% | 1g |
$704.00 | 2025-02-25 |
Methyl 5-bromo-2-(cyanomethyl)benzoate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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